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Compound of Interest

4-Carboxyphenylboronic acid
Compound Name:
pinacol ester

Cat. No.: B063894

Essential Safety and Handling Guide for 4-
Carboxyphenylboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Carboxyphenylboronic acid pinacol ester (CAS No. 180516-
87-4). Adherence to these guidelines is critical for ensuring laboratory safety and regulatory
compliance.

Hazard Identification and Classification

4-Carboxyphenylboronic acid pinacol ester is classified under the Globally Harmonized
System (GHS) with the following hazards:

o Skin Irritation (Category 2): Causes skin irritation.
e Serious Eye Irritation (Category 2): Causes serious eye irritation.

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.

Signal Word: Warning
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Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Operational Plan: Safe Handling Procedures

Adherence to proper handling procedures is paramount to minimize exposure and ensure a
safe laboratory environment.

Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

Hygiene Measures:

e Avoid all personal contact, including the inhalation of dust or vapors.

¢ Wash hands thoroughly with soap and water after handling and before breaks.
e Do not eat, drink, or smoke in the laboratory.

e Remove any contaminated clothing immediately and wash it before reuse.

Personal Protective Equipment (PPE)

The following PPE is mandatory for the routine handling of 4-Carboxyphenylboronic acid
pinacol ester.
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Protection Type Specific Recommendations Rationale

Chemical safety goggles are
o To protect eyes from contact,
) mandatory. A full-face shield is ) )
Eye and Face Protection ) which can cause serious
recommended when there is a

) ) irritation.
risk of splashing.
) Chemically resistant gloves To prevent skin contact and
Hand Protection o S
(e.g., nitrile) should be worn. potential irritation.
A laboratory coat is required.
For larger quantities or tasks
] with a higher risk of exposure, To protect skin from accidental
Body Protection ) ] )
a chemical-resistant apron splashes or spills.
should be worn over the lab
coat.
For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
) ) aerosols are generated, a To prevent respiratory tract
Respiratory Protection ] o
NIOSH-approved respirator irritation.

with an appropriate cartridge
for organic vapors and
particulates (e.g., N95 dust

mask) should be used.

Disposal Plan
All waste generated from the use of 4-Carboxyphenylboronic acid pinacol ester, including
contaminated PPE and empty containers, must be considered hazardous waste.

Waste Collection and Disposal:

¢ Solid Waste: Collect unused 4-Carboxyphenylboronic acid pinacol ester and
contaminated solid materials (e.g., weighing paper, contaminated gloves) in a designated,
sealable container clearly labeled as "Hazardous Waste."
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» Liquid Waste: If 4-Carboxyphenylboronic acid pinacol ester is in a solution, collect it in a
separate, clearly labeled, and sealable container for liquid hazardous waste.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "4-Carboxyphenylboronic acid pinacol ester," and any other identifiers
required by your institution.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials, until it is collected by your institution's
environmental health and safety (EHS) personnel or a licensed waste disposal company.

Empty Container Decontamination:

e Initial Rinse: In a chemical fume hood, rinse the empty container three times with a suitable
solvent (e.g., acetone or ethanol). The first rinseate must be collected and disposed of as
hazardous waste.

o Subsequent Rinses: Depending on institutional guidelines, subsequent rinses may also need
to be collected as hazardous waste.

» Final Disposal: After thorough rinsing and allowing the container to air dry completely in a
well-ventilated area, deface the original label. The clean, dry container can then be disposed
of in the regular laboratory glassware or plastic recycling stream, as appropriate.

Experimental Protocols: Spill Response
In the event of a spill, follow these procedures:
o Evacuate: Evacuate the immediate area and alert nearby personnel.

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.
» Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.

e Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.
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e Decontaminate: Clean the spill

 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Carboxyphenylboronic acid pinacol ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063894#personal-protective-equipment-for-handling-
4-carboxyphenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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